Cas no 2171600-58-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methanesulfinylpropan-2-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methanesulfinylpropan-2-yl)carbamoylpropanoic acid
• CAS No: 2171600-58-9
• MF: C₂₃H₂₆N₂O₆S
• MW: 458.527345180511
• CID: 5812797
• PubChem ID: 165537838
• Update Time: 2025-06-11

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methanesulfinylpropan-2-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methanesulfinylpropan-2-yl)carbamoylpropanoic acid
• EN300-1503625
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(1-methanesulfinylpropan-2-yl)carbamoyl]propanoic acid
• 2171600-58-9

• Inchi： 1S/C23H26N2O6S/c1-14(13-32(2)30)24-22(28)20(11-21(26)27)25-23(29)31-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： QBGKFQLEOXTROS-UHFFFAOYSA-N
• SMILES： S(C)(CC(C)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 458.15115773g/mol
• Monoisotopic Mass: 458.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 141Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methanesulfinylpropan-2-yl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methanesulfinylpropan-2-yl)carbamoylpropanoic Acid (CAS No. 2171600-58-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methanesulfinylpropan-2-yl)carbamoylpropanoic acid, identified by its CAS number 2171600-58-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a methanesulfonyl (Ms) moiety. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of intense study in medicinal chemistry.

The presence of the Fmoc group in the molecule is particularly noteworthy, as it is commonly employed in peptide synthesis as an amino protecting group. The Fmoc moiety is known for its stability under basic conditions, which makes it an ideal choice for solid-phase peptide synthesis (SPPS). This property has been extensively utilized in the development of peptide-based therapeutics, where protecting groups are essential for ensuring the correct sequence and stability of the peptide chain. The incorporation of the Fmoc group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methanesulfinylpropan-2-yl)carbamoylpropanoic acid suggests that this compound may have applications in peptide synthesis or as a building block for more complex peptidomimetics.

On the other hand, the 1-methanesulfinylpropan-2-yl group adds another layer of complexity to the molecule. This moiety is known for its ability to enhance the solubility and bioavailability of compounds, making it a popular choice in drug design. The methanesulfonyl group can also participate in hydrogen bonding interactions, which can be crucial for the binding affinity of a drug molecule to its target receptor. In the context of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methanesulfinylpropan-2-yl)carbamoylpropanoic acid, this group may contribute to its interactions with biological targets, potentially modulating various cellular processes.

The overall structure of this compound suggests that it may exhibit multiple biological activities. For instance, the combination of the Fmoc and Ms groups could lead to interactions with enzymes or receptors that are involved in signal transduction pathways. Recent studies have shown that molecules with similar structural features often exhibit potent effects on cellular processes such as inflammation, apoptosis, and cell proliferation. The unique arrangement of functional groups in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methanesulfinylpropan-2-yl)carbamoylpropanoic acid may therefore make it a valuable tool for investigating these pathways.

In addition to its potential biological activities, the compound's chemical stability and reactivity make it an attractive candidate for further synthetic modifications. Researchers can exploit the reactive sites within the molecule to introduce additional functional groups or to link it with other biomolecules. This flexibility is particularly important in drug discovery, where lead compounds often require extensive optimization to improve their efficacy and safety profiles.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the properties of complex organic compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methanesulfinylpropan-2-yl)carbamoylpropanoic acid. By using computational methods, scientists can predict how this molecule will interact with biological targets at a molecular level. This approach has been instrumental in identifying new drug candidates and optimizing existing ones. For instance, molecular dynamics simulations can provide insights into the conformational changes that occur when this compound binds to a receptor, helping researchers design more effective inhibitors or agonists.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methanesulfinylpropan-2-yl)carbamoylpropanoic acid involves multiple steps, each requiring careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as flow chemistry has recently gained traction in pharmaceutical research due to its ability to improve reaction efficiency and scalability. By implementing flow chemistry principles, researchers can achieve better control over reaction parameters such as temperature, pressure, and reactant concentrations, leading to more reproducible results.

The potential applications of this compound extend beyond traditional drug development. It may also find utility in materials science and nanotechnology, where its unique structural features could be leveraged for designing novel materials with specific properties. For example, conjugation with metal ions or other functional materials could lead to innovative applications in catalysis or biosensing.

In conclusion, 3-{(9H-fluorenine -9 -y lmethoxy carb on y l } amino ) - 3 - (1 - meth ane s ul fin y lpropa n - 2 - y l ) car bam oy lpropa no ic ac id ( CAS No . 2171600 -58 - 9 ) is a prom is ing compo und with a rich structural framework and diverse potential applications . Its unique combination o f functional groups , coupled with recent advances i n synthetic chemistry and computational modeling , positions it as a valuable asset i n both academic research and industrial development . As further studies continue to uncover its biological activities and synthetic versatility , this compound is likely to play an increasingly important role i n pharmaceuticals and beyond .